DC271

• Molecular Formula: C23H25NO2
• Molecular Weight: 347.4 g/mol
• InChI: InChI=1S/C23H25NO2/c1-16(2)24-14-13-23(3,4)20-15-18(9-12-21(20)24)6-5-17-7-10-19(11-8-17)22(25)26/h7-12,15-16H,13-14H2,1-4H3,(H,25,26)
• InChIKey: OCMSZODRCJAGHL-UHFFFAOYSA-N

DC271 Overview

DC271 (CAS 198696-03-6) is a synthetic, intrinsically fluorescent retinoic acid analog that functions as a retinoic acid receptor (RAR) agonist [1]. It is based on a donor–acceptor diphenylacetylene scaffold and exhibits pronounced solvatochromic fluorescence when excited at 340–410 nm [2]. DC271 binds with high affinity to cellular retinoic acid-binding protein II (CRABPII) and mimics the biological activity of the endogenous ligand all-trans-retinoic acid (ATRA) and the synthetic retinoid EC23 [3].

Intrinsically fluorescent probe for label-free CRABPII binding studies

Solvatochromic emission supports direct K_d determination in high-throughput format

Live-cell nuclear translocation imaging without secondary labeling

High-resolution co-crystal structure (PDB: 6HKR) guides rational design workflows

• [1] Tomlinson, C. W. E.; Chisholm, D. R.; Whiting, A.; Pohl, E. Novel Fluorescence Competition Assay for Retinoic Acid Binding Proteins. ACS Med. Chem. Lett. 2018, 9 (12), 1297–1300. DOI: 10.1021/acsmedchemlett.8b00420. View Source
• [2] Chisholm, D. R.; Tomlinson, C. W. E.; Zhou, G.-L.; Holden, C.; Affleck, V.; Lamb, R.; Newling, K.; Ashton, P.; Valentine, R.; Redfern, C.; Erostyák, J.; Makkai, G.; Ambler, C. A.; Whiting, A.; Pohl, E. Fluorescent Retinoic Acid Analogues as Probes for Biochemical and Intracellular Characterization of Retinoid Signaling Pathways. ACS Chem. Biol. 2019, 14 (3), 369–381. DOI: 10.1021/acschembio.8b00916. View Source
• [3] Chisholm, D. R. Synthesis and structures of fluorescent retinoid receptor modulators. Doctoral thesis, Durham University, 2017. View Source

Why DC271 Is Not Interchangeable

Substituting DC271 with ATRA or other retinoid analogs without quantitative justification is not scientifically sound. While DC271 elicits cellular responses consistent with ATRA and EC23, its intrinsic fluorescence and solvatochromic behavior are distinct properties absent in these comparators, enabling direct, label-free binding measurements [1]. Furthermore, DC271 exhibits a statistically significant difference in efficacy (Emax) compared to ATRA in cellular signaling assays [2], and its binding affinity for CRABPII (Kd = 49.1 ± 2.6 nM) differs substantially from structurally related analogs such as DC360 (Kd = 34.0 ± 2.5 nM) and DC440 (Kd = 124.8 ± 4.3 nM) [3]. These quantitative disparities in molecular recognition, functional output, and physical properties preclude generic substitution.

Intrinsic fluorescence and solvatochromism absent in ATRA and EC23 prevent direct, label-free binding measurements.

Reported Emax difference from ATRA in ERK1/2 signaling assays may shift functional endpoint interpretation.

CRABPII binding affinity differs among DC271, DC360, and DC440; direct substitution without re-validation may alter assay performance.

• [1] Tomlinson, C. W. E.; Chisholm, D. R.; Whiting, A.; Pohl, E. Novel Fluorescence Competition Assay for Retinoic Acid Binding Proteins. ACS Med. Chem. Lett. 2018, 9 (12), 1297–1300. DOI: 10.1021/acsmedchemlett.8b00420. View Source
• [2] Chisholm, D. R.; Tomlinson, C. W. E.; Zhou, G.-L.; Holden, C.; Affleck, V.; Lamb, R.; Newling, K.; Ashton, P.; Valentine, R.; Redfern, C.; Erostyák, J.; Makkai, G.; Ambler, C. A.; Whiting, A.; Pohl, E. Fluorescent Retinoic Acid Analogues as Probes for Biochemical and Intracellular Characterization of Retinoid Signaling Pathways. ACS Chem. Biol. 2019, 14 (3), 369–381. DOI: 10.1021/acschembio.8b00916. Supporting Information, Figure S29. View Source
• [3] Chisholm, D. R.; Tomlinson, C. W. E.; Zhou, G.-L.; Holden, C.; Affleck, V.; Lamb, R.; Newling, K.; Ashton, P.; Valentine, R.; Redfern, C.; Erostyák, J.; Makkai, G.; Ambler, C. A.; Whiting, A.; Pohl, E. Fluorescent Retinoic Acid Analogues as Probes for Biochemical and Intracellular Characterization of Retinoid Signaling Pathways. ACS Chem. Biol. 2019, 14 (3), 369–381. Table 1. View Source

DC271 Comparative Evidence

CRABPII Binding Affinity vs. Analogs

DC271 binds to CRABPII with a dissociation constant (Kd) of 49.1 ± 2.6 nM [1]. This affinity is higher than that of the analog DC440 (Kd = 124.8 ± 4.3 nM) but lower than that of the more rigid analog DC360 (Kd = 34.0 ± 2.5 nM).

CRABPII Affinity vs. Analogs

Head-to-head

K_d = 49.1 ± 2.6 nM (DC271); DC440: 124.8 ± 4.3 nM; DC360: 34.0 ± 2.5 nM

Intermediate binding affinity within analog series supports SAR-based probe selection.

Fluorometric titration, intrinsic fluorescence; [CRABPII] 0–1500 nM.

Evidence Dimension	Binding Affinity (Kd) to CRABPII
Target Compound Data	Kd = 49.1 ± 2.6 nM
Comparator Or Baseline	DC440: Kd = 124.8 ± 4.3 nM; DC360: Kd = 34.0 ± 2.5 nM
Quantified Difference	DC271 exhibits 2.5-fold higher affinity than DC440 and 1.4-fold lower affinity than DC360.
Conditions	Fluorometric binding titration using intrinsic fluorescence of DC271; [CRABPII] = 0–1500 nM.

Why This Matters

Quantified affinity enables informed selection of DC271 as a probe with intermediate binding strength within this analog series, crucial for assay design and SAR studies.

• [1] Chisholm, D. R.; Tomlinson, C. W. E.; Zhou, G.-L.; Holden, C.; Affleck, V.; Lamb, R.; Newling, K.; Ashton, P.; Valentine, R.; Redfern, C.; Erostyák, J.; Makkai, G.; Ambler, C. A.; Whiting, A.; Pohl, E. Fluorescent Retinoic Acid Analogues as Probes for Biochemical and Intracellular Characterization of Retinoid Signaling Pathways. ACS Chem. Biol. 2019, 14 (3), 369–381. Table 1. View Source

ERK1/2 Phosphorylation: Efficacy vs. ATRA

In SH-SY5Y neuroblastoma cells, DC271 exhibits a statistically significant difference in efficacy (Emax) compared to ATRA, as determined by non-overlapping 95% confidence intervals [1]. This difference in maximal response is not observed between ATRA and all synthetic retinoids tested, highlighting DC271's distinct functional profile.

ERK1/2 Efficacy vs. ATRA

Head-to-head

Statistically significant Emax difference (non-overlapping 95% CI) vs. ATRA

Reported functional divergence may inform genomic vs. nongenomic pathway dissection.

SH-SY5Y cells; sigmoidal concentration-response; absorbance readout.

Evidence Dimension	Functional Efficacy (Emax) of ERK1/2 Phosphorylation Induction
Target Compound Data	Statistically significant difference in Emax vs. ATRA (95% CI non-overlapping).
Comparator Or Baseline	ATRA (endogenous ligand); EC23 (synthetic comparator) also showed Emax difference vs. ATRA.
Quantified Difference	Exact Emax values not reported; difference established by 95% CI analysis.
Conditions	Sigmoidal concentration-response in SH-SY5Y cells; ERK1/2 phosphorylation measured at 570 nm absorbance.

Why This Matters

This differential efficacy data indicates that DC271 is not simply a functional mimic of ATRA in this pathway, which may be relevant for studies aiming to dissect genomic vs. nongenomic retinoid signaling.

• [1] Chisholm, D. R.; Tomlinson, C. W. E.; Zhou, G.-L.; Holden, C.; Affleck, V.; Lamb, R.; Newling, K.; Ashton, P.; Valentine, R.; Redfern, C.; Erostyák, J.; Makkai, G.; Ambler, C. A.; Whiting, A.; Pohl, E. Fluorescent Retinoic Acid Analogues as Probes for Biochemical and Intracellular Characterization of Retinoid Signaling Pathways. ACS Chem. Biol. 2019, 14 (3), 369–381. Figure 4 and Supporting Information, Figure S29. View Source

Solvatochromic Fluorescence for Label-Free Assays

DC271 is intrinsically fluorescent and exhibits solvatochromism, meaning its emission properties change dramatically upon binding to a hydrophobic protein pocket (e.g., CRABPII) [1]. This allows direct, label-free measurement of binding for non-fluorescent competitors in a high-throughput format [2]. In contrast, ATRA and EC23 are non-fluorescent under standard conditions and require radiometric or secondary detection methods.

Solvatochromic Fluorescence

Class-level

Intrinsically fluorescent; emission shift upon CRABPII binding enables label-free detection

Eliminates need for radioisotopes; supports high-throughput screening of binding ligands.

Excitation 340–410 nm; 96-well plate reader format.

Evidence Dimension	Fluorescence Utility in Binding Assays
Target Compound Data	Intrinsically fluorescent; solvatochromic emission shift upon CRABPII binding; enables direct Kd determination via fluorescence titration.
Comparator Or Baseline	ATRA and EC23: Non-fluorescent; require radio-labeled tracers or indirect assays.
Quantified Difference	Qualitative difference: DC271 eliminates need for radioisotopes or secondary labeling.
Conditions	Excitation 340–410 nm; emission monitored in 96-well format using plate reader.

Why This Matters

This property provides a unique, cost-effective, and safe method for high-throughput screening of retinoid-binding protein ligands, reducing reliance on radioactive ATRA.

• [1] Tomlinson, C. W. E.; Chisholm, D. R.; Whiting, A.; Pohl, E. Novel Fluorescence Competition Assay for Retinoic Acid Binding Proteins. ACS Med. Chem. Lett. 2018, 9 (12), 1297–1300. DOI: 10.1021/acsmedchemlett.8b00420. View Source
• [2] Chisholm, D. R.; Tomlinson, C. W. E.; Zhou, G.-L.; Holden, C.; Affleck, V.; Lamb, R.; Newling, K.; Ashton, P.; Valentine, R.; Redfern, C.; Erostyák, J.; Makkai, G.; Ambler, C. A.; Whiting, A.; Pohl, E. Fluorescent Retinoic Acid Analogues as Probes for Biochemical and Intracellular Characterization of Retinoid Signaling Pathways. ACS Chem. Biol. 2019, 14 (3), 369–381. DOI: 10.1021/acschembio.8b00916. View Source

Nuclear Translocation Imaging

The intrinsic fluorescence of DC271 enables direct visualization of its cellular distribution. Studies show that DC271 enters the nucleus of human keratinocyte (HaCaT) cells, the site of RAR and RXR action, after 72 h of incubation at 1 μM [1]. This direct nuclear localization is a key differentiation from ATRA, whose cellular location cannot be visualized without artificial labeling.

Nuclear Translocation Imaging

Context-dependent

Nuclear fluorescence detected in HaCaT keratinocytes after 72 h incubation at 1 µM

Direct visualization of retinoid trafficking without artificial tagging.

Live-cell imaging; may require cell-type-specific validation.

Evidence Dimension	Direct Visualization of Nuclear Translocation
Target Compound Data	Detectable nuclear fluorescence after 72 h incubation at 1 μM in HaCaT cells.
Comparator Or Baseline	ATRA: No direct fluorescence; requires immunostaining or radio-labeling for localization studies.
Quantified Difference	Qualitative difference: DC271 enables live-cell imaging of retinoid trafficking.
Conditions	Human HaCaT keratinocytes; incubation for 72 h; excitation for fluorescence imaging.

Why This Matters

DC271 serves as a direct imaging probe for retinoid nuclear translocation, facilitating mechanistic studies of retinoid trafficking without the artifacts associated with tagged compounds.

• [1] Chisholm, D. R.; Tomlinson, C. W. E.; Zhou, G.-L.; Holden, C.; Affleck, V.; Lamb, R.; Newling, K.; Ashton, P.; Valentine, R.; Redfern, C.; Erostyák, J.; Makkai, G.; Ambler, C. A.; Whiting, A.; Pohl, E. Fluorescent Retinoic Acid Analogues as Probes for Biochemical and Intracellular Characterization of Retinoid Signaling Pathways. ACS Chem. Biol. 2019, 14 (3), 369–381. DOI: 10.1021/acschembio.8b00916. View Source

CRABPII X-ray Crystal Structure

The 1.5 Å resolution crystal structure of DC271 bound to CRABPII (PDB: 6HKR) reveals a binding pose highly congruent with that of endogenous ATRA, with the carboxylate group forming key interactions [1]. This atomic-level detail is not available for the EC23-CRABPII complex and provides a structural baseline for rational design.

CRABPII Co-crystal Structure

Structural data

1.5 Å resolution, PDB 6HKR; R/R_free = 0.14/0.17

Atomic-level binding pose enables structure-based design and docking validation.

CRABPII–DC271 complex; binding mode congruent with ATRA.

Evidence Dimension	Availability of High-Resolution Structural Data
Target Compound Data	1.5 Å X-ray structure of CRABPII-DC271 complex (PDB: 6HKR).
Comparator Or Baseline	ATRA-CRABPII structures available; EC23-CRABPII complex not reported in PDB.
Quantified Difference	Resolution: 1.5 Å; R/Rfree: 0.14/0.17.
Conditions	X-ray diffraction; crystallized CRABPII with bound DC271.

Why This Matters

The high-resolution structure provides definitive evidence of the molecular interactions of DC271, enabling structure-based drug design and validation of docking models.

• [1] Tomlinson, C. W. E.; Chisholm, D. R.; Whiting, A.; Pohl, E. Novel Fluorescence Competition Assay for Retinoic Acid Binding Proteins. ACS Med. Chem. Lett. 2018, 9 (12), 1297–1300. DOI: 10.1021/acsmedchemlett.8b00420. PDB ID: 6HKR. View Source

DC271 Applications

HTS for Retinoid-Binding Proteins

DC271's intrinsic, solvatochromic fluorescence enables a direct, label-free competition assay for CRABPII and other retinoid-binding proteins. This method, validated in a 96-well format using a plate reader, allows for rapid screening of compound libraries and determination of binding constants without radioactive ATRA [1]. The assay is particularly valuable for hit identification and SAR studies in early-stage drug discovery.

Live-Cell Imaging of Retinoid Trafficking

The fluorescence of DC271 permits direct visualization of its uptake and subcellular localization in living cells. It has been shown to enter the nucleus in HaCaT keratinocytes after 72 h [2]. This property makes DC271 an ideal probe for studying the dynamics of retinoid signaling, including mechanisms of nuclear import and potential disruptions in disease states.

Structure-Based Design of Retinoid Modulators

The 1.5 Å crystal structure of the CRABPII-DC271 complex (PDB: 6HKR) provides a precise atomic model of ligand binding [3]. This structure can be used as a template for molecular docking, virtual screening, and rational design of new retinoid analogs with improved affinity or selectivity for CRABPII versus other retinoid-binding proteins.

Application

Selection Property

Validation Focus

HTS for retinoid-binding proteins

Intrinsic solvatochromic fluorescence

Label-free competition assay performance

Live-cell retinoid trafficking imaging

Fluorescent nuclear localization

Direct visualization without secondary labeling

Structure-based retinoid modulator design

High-resolution co-crystal structure (PDB: 6HKR)

Molecular docking and rational design validation

• [1] Tomlinson, C. W. E.; Chisholm, D. R.; Whiting, A.; Pohl, E. Novel Fluorescence Competition Assay for Retinoic Acid Binding Proteins. ACS Med. Chem. Lett. 2018, 9 (12), 1297–1300. DOI: 10.1021/acsmedchemlett.8b00420. View Source
• [2] Chisholm, D. R.; Tomlinson, C. W. E.; Zhou, G.-L.; Holden, C.; Affleck, V.; Lamb, R.; Newling, K.; Ashton, P.; Valentine, R.; Redfern, C.; Erostyák, J.; Makkai, G.; Ambler, C. A.; Whiting, A.; Pohl, E. Fluorescent Retinoic Acid Analogues as Probes for Biochemical and Intracellular Characterization of Retinoid Signaling Pathways. ACS Chem. Biol. 2019, 14 (3), 369–381. DOI: 10.1021/acschembio.8b00916. View Source
• [3] Tomlinson, C. W. E.; Chisholm, D. R.; Whiting, A.; Pohl, E. Novel Fluorescence Competition Assay for Retinoic Acid Binding Proteins. ACS Med. Chem. Lett. 2018, 9 (12), 1297–1300. DOI: 10.1021/acsmedchemlett.8b00420. PDB ID: 6HKR. View Source